METHYL 2-NONYNOATE
METHYL 2-NONYNOATE
Methyl octynecarboxylate, also known as 2-nonynoic acid methyl ester or methyl 2-nonynoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl octynecarboxylate is considered to be a practically insoluble (in water) and relatively neutral molecule. Methyl octynecarboxylate has been primarily detected in urine. Within the cell, methyl octynecarboxylate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl octynecarboxylate has a cucumber, floral, and green taste.
Methyl non-2-ynoate is a ynoate ester.
Methyl non-2-ynoate is a ynoate ester.
Brand Name:
Vulcanchem
CAS No.:
111-80-8
VCID:
VC0085817
InChI:
InChI=1S/C10H16O2/c1-3-4-5-6-7-8-9-10(11)12-2/h3-7H2,1-2H3
SMILES:
CCCCCCC#CC(=O)OC
Molecular Formula:
C10H16O2
Molecular Weight:
168.23 g/mol
METHYL 2-NONYNOATE
CAS No.: 111-80-8
Main Products
VCID: VC0085817
Molecular Formula: C10H16O2
Molecular Weight: 168.23 g/mol
| CAS No. | 111-80-8 |
|---|---|
| Product Name | METHYL 2-NONYNOATE |
| Molecular Formula | C10H16O2 |
| Molecular Weight | 168.23 g/mol |
| IUPAC Name | methyl non-2-ynoate |
| Standard InChI | InChI=1S/C10H16O2/c1-3-4-5-6-7-8-9-10(11)12-2/h3-7H2,1-2H3 |
| Standard InChIKey | NTLJTUMJJWVCTL-UHFFFAOYSA-N |
| SMILES | CCCCCCC#CC(=O)OC |
| Canonical SMILES | CCCCCCC#CC(=O)OC |
| Density | 0.913-0.916 |
| Physical Description | Liquid Colourless oily liquid; Peach, violet aroma |
| Description | Methyl octynecarboxylate, also known as 2-nonynoic acid methyl ester or methyl 2-nonynoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl octynecarboxylate is considered to be a practically insoluble (in water) and relatively neutral molecule. Methyl octynecarboxylate has been primarily detected in urine. Within the cell, methyl octynecarboxylate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl octynecarboxylate has a cucumber, floral, and green taste. Methyl non-2-ynoate is a ynoate ester. |
| Solubility | Soluble in oils; Insoluble in water Soluble (in ethanol) |
| Synonyms | 2-nonynoic acid methyl ester methyl 2-nonynoate methyl octine carbonate |
| PubChem Compound | 8137 |
| Last Modified | Nov 11 2021 |
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